3,4,5-triethoxy-N-(2-pyridinyl)benzamide

• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4g/mol
• IUPAC Name: 3,4,5-triethoxy-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C18H22N2O4/c1-4-22-14-11-13(12-15(23-5-2)17(14)24-6-3)18(21)20-16-9-7-8-10-19-16/h7-12H,4-6H2,1-3H3,(H,19,20,21)
• InChI Key: WGZIRQBQUNWIQX-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC=CC=N2

Description

3,4,5-Triethoxy-N-(2-pyridinyl)benzamide is a benzamide derivative characterized by three ethoxy groups at the 3-, 4-, and 5-positions of the benzene ring and a 2-pyridinyl substituent on the amide nitrogen. The ethoxy groups enhance lipophilicity and may influence metabolic stability, while the pyridinyl moiety contributes to hydrogen bonding and π-π stacking interactions in biological systems.

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogs

Substituent Variations on the Benzamide Core

Hydroxyl vs. Ethoxy Groups

• 3,4,5-Trihydroxy-N-(pyridin-2-yl)benzamide (A4) : Replacing ethoxy groups with hydroxyls () increases polarity and hydrogen-bonding capacity. This alteration likely reduces membrane permeability but improves aqueous solubility. Such derivatives may exhibit distinct pharmacokinetic profiles compared to the ethoxy-substituted parent compound.

Halogenated Derivatives

• These compounds demonstrate antimycobacterial activity, suggesting that halogenation could augment antimicrobial properties compared to non-halogenated analogs.

Modifications to the N-Substituent

Heterocyclic Extensions

• 3,4,5-Triethoxy-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]benzamide (): The imidazole-propyl chain introduces additional hydrogen-bonding and aromatic interactions. This modification may enhance affinity for enzymes like kinases or cytochrome P450 isoforms.
• Its logP (2.36) and polar surface area (68.6 Ų) suggest moderate bioavailability .

Aliphatic and Sulfonamide Groups

• 3,4,5-Triethoxy-N-(tetrahydro-furan-2-ylmethyl)-benzamide (): The tetrahydrofuran group increases oxygen content, improving solubility. Such derivatives may exhibit enhanced metabolic stability due to reduced susceptibility to oxidative degradation.
• 3,4,5-Triethoxy-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-benzamide (): The sulfamoyl-pyrimidinyl group introduces a sulfonamide moiety, known for targeting carbonic anhydrases or bacterial dihydropteroate synthase.

Pharmacological Comparisons

PDE4 Inhibitors

• Roflumilast (3-cyclopropylmethoxy-4-difluoromethoxy-N-[3,5-dichloropyrid-4-yl]-benzamide) (): A potent PDE4 inhibitor (IC₅₀ = 0.8 nM in neutrophils), roflumilast’s dichloropyridinyl and difluoromethoxy groups confer high selectivity. Compared to 3,4,5-triethoxy-N-(2-pyridinyl)benzamide, the absence of ethoxy groups in roflumilast may reduce off-target interactions with cytochrome P450 enzymes .

Antimycobacterial Agents

• RIZ 017/018/020 (): These thiazole-pyridinyl benzamides show antimycobacterial activity, with IC₅₀ values in the micromolar range. The ethoxy groups in 3,4,5-triethoxy-N-(2-pyridinyl)benzamide may enhance membrane penetration in Gram-negative bacteria due to increased lipophilicity.

Physicochemical and Structural Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	logP	Key Substituents	Biological Activity	Reference ID
3,4,5-Triethoxy-N-(2-pyridinyl)benzamide	C₁₇H₂₀N₂O₄	316.35	~2.5*	3,4,5-triethoxy, 2-pyridinyl	N/A (Theoretical)	N/A
3,4,5-Trihydroxy-N-(pyridin-2-yl)benzamide	C₁₂H₁₀N₂O₄	246.22	~1.2	3,4,5-trihydroxy, 2-pyridinyl	N/A
RIZ 017 (3-fluoro derivative)	C₁₅H₁₁FN₃OS	315.02	N/A	3-fluoro, thiazolyl, 2-pyridinyl	Antimycobacterial
Y030-5440	C₁₅H₁₉N₃O₄S	337.40	2.36	3,4,5-triethoxy, 1,3,4-thiadiazol-2-yl	N/A (Theoretical)
Roflumilast	C₁₇H₁₄Cl₂F₂N₂O₃	403.21	3.1	Difluoromethoxy, dichloropyridinyl	PDE4 inhibition (IC₅₀ = 0.8 nM)

*Estimated using analogous compounds.

Key Findings and Implications

• Ethoxy vs. Hydroxyl Groups : Ethoxy substituents balance lipophilicity and metabolic stability, making 3,4,5-triethoxy-N-(2-pyridinyl)benzamide more drug-like than hydroxylated analogs.
• Halogenation Effects : Fluorine and chlorine improve potency in antimicrobial contexts but may increase toxicity risks.